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Compound of Interest

Compound Name: Tert-butyl 3-hydroxypropanoate

Cat. No.: B1284309 Get Quote

An In-depth Technical Guide on Tert-butyl 3-hydroxypropanoate

This technical guide provides essential information regarding the chemical properties of tert-
butyl 3-hydroxypropanoate, a reagent utilized in the synthesis of various compounds,

including 5-aminolevulinic acid and pyrrolidinylcarboxamide derivatives for potential use as

photosensitizing and antitumor agents.[1]

Chemical Identity and Properties
The fundamental molecular characteristics of tert-butyl 3-hydroxypropanoate are

summarized below. This data is critical for researchers and drug development professionals for

accurate experimental design and compound handling.
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Identifier Value Source

Molecular Formula C7H14O3
PubChem, Santa Cruz

Biotechnology[2][3]

Molecular Weight 146.18 g/mol

PubChem, Sigma-Aldrich,

Santa Cruz Biotechnology[2][3]

[4][5]

Linear Formula HOCH2CH2COOC(CH3)3 Sigma-Aldrich[4][5]

CAS Number 59854-11-4

PubChem, Sigma-Aldrich,

Santa Cruz Biotechnology[2][3]

[4][5]

Structural and Molecular Relationships
The following diagram illustrates the direct relationship between the compound's name and its

primary molecular identifiers.
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Core molecular properties of Tert-butyl 3-hydroxypropanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. pharmaffiliates.com [pharmaffiliates.com]

2. scbt.com [scbt.com]

3. tert-Butyl 3-hydroxypropanoate | C7H14O3 | CID 16218743 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. 3-羟基丙酸叔丁酯 ≥98.0% (GC) | Sigma-Aldrich [sigmaaldrich.com]

5. tert-ブチル 3-ヒドロキシプロピオナート ≥98.0% (GC) | Sigma-Aldrich
[sigmaaldrich.com]

To cite this document: BenchChem. ["Tert-butyl 3-hydroxypropanoate" molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1284309#tert-butyl-3-hydroxypropanoate-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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